Cas no 935843-58-6 (tert-Butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate)

• Product Name: tert-Butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate
• CAS No: 935843-58-6
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD28991715
• CID: 3032217
• Update Time: 2025-05-25

tert-Butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 7-Methyl-5-Oxo-1,4-Diazepane-1-Carboxylate
• W10093
• tert-Butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate

• MDL： MFCD28991715
• Inchi： 1S/C11H20N2O3/c1-8-7-9(14)12-5-6-13(8)10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,14)
• InChI Key： YYUDYBHUSQCFFO-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC(CC1C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6

Additional information on tert-Butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate

Introduction to Tert-Butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate (CAS No. 935843-58-6)

Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 935843-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepane class, a heterocyclic structure characterized by a seven-membered ring containing two nitrogen atoms. The presence of a tert-butyl group and a methyl group at specific positions within the ring contributes to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate features a carbonyl group at the 5-position and an ester functional group at the 1-position, which are critical for its reactivity and interaction with biological targets. This configuration makes it a promising candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents. The compound's stability and solubility characteristics have been extensively studied to optimize its formulation for various applications.

In recent years, there has been growing interest in diazepane derivatives due to their potential pharmacological effects. Studies have shown that compounds within this class exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The specific arrangement of substituents in Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate may contribute to its ability to modulate certain enzymatic pathways and receptor interactions, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The tert-butyl group provides a stable handle for further functionalization, allowing researchers to explore derivatives with enhanced pharmacokinetic profiles or targeted biological effects. Additionally, the ester moiety can be hydrolyzed under specific conditions, enabling the synthesis of corresponding carboxylic acids or amides, which may lead to new drug candidates.

Recent advancements in computational chemistry have facilitated the rapid screening of diazepane derivatives like Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate for potential drug-like properties. Molecular docking studies have identified possible interactions with key therapeutic targets, such as enzymes involved in pain signaling or neurotransmitter pathways. These computational insights have guided experimental efforts toward optimizing the compound's efficacy and selectivity.

The synthesis of Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate has been refined through multi-step organic reactions, including cyclization, alkylation, and esterification processes. Modern synthetic methodologies have improved yield and purity, making large-scale production more feasible for preclinical studies. The compound's spectroscopic properties, such as NMR and mass spectrometry data, have been thoroughly characterized to ensure its identity and purity.

In preclinical research, Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate has demonstrated promising results in models of inflammation and neuropathic pain. Its ability to inhibit certain inflammatory mediators without significant side effects suggests potential therapeutic applications in conditions where traditional treatments are limited. Further studies are ongoing to evaluate its mechanism of action and long-term safety profile.

The pharmaceutical industry continues to explore novel heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate represents an important example of how structural modifications can enhance drug-like properties. Its unique combination of substituents makes it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The development pipeline for Tert-butyl 7-methyl-5-oxo-1,4-diazepane-1-carboxylate is expected to expand with new insights into its pharmacological potential. This compound underscores the importance of investing in fundamental research to uncover novel molecular entities with therapeutic value.

The future directions for studying Tert-butyl 7-methyl-5-oxyo -1 ,4 -diazepane -carboxylic acid tert -butylester (CAS No .935843 -58 -6) include exploring its interactions with complex biological systems and developing innovative delivery methods. Advances in nanotechnology may enable targeted release formulations that enhance bioavailability and reduce systemic side effects. Such innovations could revolutionize how this class of compounds is utilized in patient care.

In conclusion,Tert-butyl 7-methyl -5-oxy -carbonyl derivative -tert-butyloxybenzoyl (CAS No .935843 -58 -6) stands as a significant advancement in pharmaceutical chemistry . Its unique structure , combined with promising preclinical data , positions it as a key player in ongoing efforts to develop effective treatments for various diseases . As scientific understanding evolves , so too will our ability to harness its full potential . p >